Cas no 29788-34-9 (Pyridinium, 1-acetyl-)
Pyridinium, 1-acetyl- structure
Product Name:Pyridinium, 1-acetyl-
CAS No:29788-34-9
MF:C7H8NO
MW:122.144521713257
CID:240538
PubChem ID:9942208
Update Time:2025-04-19
Pyridinium, 1-acetyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyridinium, 1-acetyl-
- 1-pyridin-1-ium-1-ylethanone
- 1-Acetylpyridinium
- SCHEMBL146863
- CHEMBL1182268
- 29788-34-9
- DTXSID00433091
-
- Inchi： 1S/C7H8NO/c1-7(9)8-5-3-2-4-6-8/h2-6H,1H3/q+1
- InChI Key： NEPUSMMANAIXNX-UHFFFAOYSA-N
- SMILES： O=C(C)[N+]1C=CC=CC=1
Computed Properties
- Exact Mass: 122.06064
- Monoisotopic Mass: 122.060588879g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 21Ų
Experimental Properties
- PSA: 20.95
Pyridinium, 1-acetyl- Related Literature
-
1. 859. The hydrolysis of acetic anhydride. Part VII. Catalysis by pyridine and methylpyridines in acetate buffersA. R. Butler,V. Gold J. Chem. Soc. 1961 4362
-
Vivek K. Sharma,Sunil K. Singh RSC Adv. 2017 7 2682
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3. Kinetics of hydrolysis and aminolysis of 1-methoxycarbonylpyridinium ionsPeter J. Battye,Ekmel M. Ihsan,Roy B. Moodie J. Chem. Soc. Perkin Trans. 2 1980 741
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4. 182. The hydrolysis of acetic anhydride. Part VIII. A comparative study of pivalic (trimethylacetic) anhydrideA. R. Butler,V. Gold J. Chem. Soc. 1962 976
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5. The synthesis of acyl phosphates in aqueous solutionA. W. D. Avison J. Chem. Soc. 1955 732
29788-34-9 (Pyridinium, 1-acetyl-) Related Products
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